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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B13393369

For researchers, scientists, and professionals in drug development, understanding the
chemical and biological properties of novel natural products is paramount. Nyasicol, a
norlignan found in medicinal plants, presents an interesting subject for investigation. This
technical guide provides a comprehensive overview of the chemical structure of Nyasicol,
alongside the biological activities associated with its plant sources and related compounds, due
to the limited specific data on Nyasicol itself.

Chemical Structure and Properties of Nyasicol

Nyasicol is a natural product identified in plant species such as Molineria latifolia and
Curculigo capitulata.[1][2] Its chemical identity is defined by the following properties:

Property Value Reference
Molecular Formula C17H1606 [1][2]13]
CAS Number 111518-95-7

4,4'-[(4S,5R)-4,5-Dihydroxy-1-

Synonym pentyne-1,5-diyl]bis-1,2-
benzenediol
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A related compound, Nyasicol 1,2-acetonide, has also been identified, possessing a distinct
molecular formula (C20H2006) and CAS number (1432057-64-1). Its IUPAC name is 4-[3-
[(4R,5R)-5-(3,4-dihydroxyphenyl)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-1-ynyllbenzene-1,2-diol.

Biological Activities of Plant Sources and Related
Compounds

Direct studies on the biological activity of isolated Nyasicol are limited in the public domain.
However, the plant sources of Nyasicol, Molineria latifolia and Curculigo capitulata, have been
investigated for their medicinal properties. Extracts from these plants and compounds isolated
from them have demonstrated a range of biological effects.

The genus Curculigo is known for its traditional use in treating various ailments and its
chemical constituents have shown notable biological activities, including antidepressant, anti-
tumor, and anti-osteoporotic effects. A study on the chemical constituents of Curculigo
capitulata identified a compound with the same molecular formula as Nyasicol (C17H160e) that
exhibited significant neuroprotective effects against glutamate-induced cell death in SH-SY5Y
cells. This neuroprotective activity was suggested to be mediated through the regulation of the
Nrf2/HO-1 signaling pathway.

Extracts from Molineria latifolia have been reported to possess antioxidant and anti-diabetic
properties. The antioxidant activity is attributed to its ability to scavenge free radicals.

Experimental Protocols

Detailed experimental protocols for the specific isolation and biological testing of Nyasicol are
not readily available. However, a general methodology for the isolation of norlignans from plant
material can be described as follows:

General Protocol for the Isolation of Norlignans from Plant Material

o Extraction: The dried and powdered plant material (e.g., rhizomes of Curculigo capitulata) is
subjected to extraction with a suitable solvent, typically methanol or ethanol, at room
temperature. The extraction process is repeated multiple times to ensure the complete
recovery of secondary metabolites.
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e Solvent Partitioning: The resulting crude extract is concentrated under reduced pressure and
then suspended in water. This aqueous suspension is sequentially partitioned with solvents
of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol. This step
aims to separate compounds based on their polarity.

o Chromatographic Separation: The fractions obtained from solvent partitioning are subjected
to various chromatographic techniques for further purification. These techniques may
include:

o Column Chromatography: Using silica gel or Sephadex LH-20 as the stationary phase and
a gradient of solvents (e.g., a mixture of chloroform and methanol) as the mobile phase.

o Preparative High-Performance Liquid Chromatography (HPLC): For the final purification of
the isolated compounds.

o Structure Elucidation: The chemical structure of the purified compounds, such as Nyasicol,
is determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR)
spectroscopy (*H NMR, 3C NMR, COSY, HMQC, and HMBC) and Mass Spectrometry (MS).

Potential Sighaling Pathway

While the specific signaling pathways modulated by Nyasicol have not been elucidated,
research on other constituents of Curculigo capitulata provides some insights. For instance, a
compound with neuroprotective effects isolated from this plant was found to act via the
Nrf2/HO-1 pathway. The following diagram illustrates a simplified representation of this
pathway.
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Caption: The Nrf2/HO-1 signaling pathway, a potential target for neuroprotective compounds.
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This pathway is a critical cellular defense mechanism against oxidative stress. Under normal
conditions, the transcription factor Nrf2 is bound to Keapl in the cytoplasm. In the presence of
oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the
Antioxidant Response Element (ARE), leading to the transcription of antioxidant enzymes like
Heme Oxygenase-1 (HO-1). Compounds that can activate this pathway may offer therapeutic
benefits in conditions associated with oxidative stress, such as neurodegenerative diseases.
Given the neuroprotective effects observed for a related compound from Curculigo capitulata, it
is plausible that Nyasicol could also interact with this or similar pathways. However, further
experimental validation is required to confirm this hypothesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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